Cas no 1806588-39-5 (Methyl 7-(chloromethyl)benzo[d]oxazole-2-carboxylate)

• Product Name: Methyl 7-(chloromethyl)benzo[d]oxazole-2-carboxylate
• CAS No: 1806588-39-5
• MF: C₁₀H₈ClNO₃
• MW: 225.628421783447
• CID: 4816928
• Update Time: 2025-09-21

Methyl 7-(chloromethyl)benzo[d]oxazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 7-(chloromethyl)benzo[d]oxazole-2-carboxylate

• Inchi： 1S/C10H8ClNO3/c1-14-10(13)9-12-7-4-2-3-6(5-11)8(7)15-9/h2-4H,5H2,1H3
• InChI Key： KWSUOFDQMDRTIY-UHFFFAOYSA-N
• SMILES： ClCC1C=CC=C2C=1OC(C(=O)OC)=N2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• XLogP3: 2.3
• Topological Polar Surface Area: 52.3